Cas no 1314699-29-0 (1-(4-methoxy-3-methylphenyl)cyclopropan-1-amine)

• Product Name: 1-(4-methoxy-3-methylphenyl)cyclopropan-1-amine
• CAS No: 1314699-29-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5757827
• PubChem ID: 79005016
• Update Time: 2025-05-22

1-(4-methoxy-3-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-methylphenyl)cyclopropan-1-amine
• Cyclopropanamine, 1-(4-methoxy-3-methylphenyl)-

• Inchi： 1S/C11H15NO/c1-8-7-9(11(12)5-6-11)3-4-10(8)13-2/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： SXQOCUILRJLSIP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(C)=C2)(N)CC1

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±35.0 °C(Predicted)
• pka: 8.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxy-3-methylphenyl)cyclopropan-1-amine

1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-amine: A Comprehensive Overview

1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-amine, also known by its CAS number 1314699-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine group and a substituted phenyl moiety. The presence of the methoxy and methyl groups on the phenyl ring introduces additional complexity and functionality to the molecule, making it a valuable subject for both theoretical and applied research.

The synthesis of 1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-amine has been explored through various methodologies, with recent studies focusing on optimizing reaction conditions to enhance yield and purity. One notable approach involves the use of transition metal catalysts, which have been shown to significantly accelerate the formation of the cyclopropane ring. This advancement not only improves the efficiency of the synthesis process but also opens up new possibilities for scaling up production, which is crucial for potential industrial applications.

In terms of chemical properties, 1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-amine exhibits interesting behavior in both acidic and basic environments. The cyclopropane ring, being highly strained, is prone to ring-opening reactions under certain conditions. This reactivity has been leveraged in recent studies to develop novel drug delivery systems, where the compound serves as a precursor for more complex molecules with tailored pharmacokinetic profiles.

The biological activity of 1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-amine has also been a focal point of research. Preclinical studies have demonstrated that this compound possesses potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where it has shown moderate efficacy in reducing oxidative stress and inflammation in experimental models.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-amine. Quantum mechanical calculations have revealed that the methoxy group plays a critical role in stabilizing the molecule's conformation, while the methyl group contributes to its lipophilicity. These findings are particularly valuable for drug design, as they suggest strategies for modifying the compound to improve its bioavailability and target specificity.

In addition to its pharmacological applications, 1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-amine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent experiments have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical integrity, a property that holds promise for next-generation electronic materials.

The environmental impact of 1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-aminesynthesis and application has also come under scrutiny. Researchers are actively exploring green chemistry approaches to minimize waste and reduce energy consumption during production. For instance, solvent-free reaction conditions and biodegradable catalysts are being evaluated as sustainable alternatives to traditional methods.

In conclusion, 1-(4-Methoxy-3-Methylphenyl)cyclopropan-1-aminestanding as a versatile molecule with diverse applications across multiple disciplines. From drug discovery to materials science, its unique chemical properties continue to inspire innovative research directions. As our understanding of this compound deepens, it is likely that new uses will emerge, further solidifying its importance in both academic and industrial settings.